(1S,6R)-3,3,7,7-tetramethyl-4-oxabicyclo[4.1.0]heptan-5-one
Overview
Description
This compound is a bicyclic molecule, studied for its structural and chemical properties. While detailed introductory information specific to this compound was not found, related compounds have been analyzed for their molecular structures and reactivity.
Synthesis Analysis
- The synthesis of similar compounds involves processes that yield rigid bicyclic molecules with various substituents. One method reported the synthesis of a compound with a tetradecoxymethyl side chain, demonstrating a fully extended chain in the crystal structure (Kelly et al., 2012).
Scientific Research Applications
1. Crystal Structure and Molecular Geometry
The title compound exhibits a normal geometry in its oxabicyclo[2.2.1]heptane unit. This geometry plays a significant role in the compound's crystal structure, where molecules are linked by hydrogen bonds, forming two-dimensional networks (Kelly et al., 2012).
2. Building Block for Terpenoids
This compound serves as a versatile chiral building block for terpenoids. Its application includes total synthesis of various organic compounds such as eudesmanes, agarofurans, and norcarotenoids (Yu, 2005).
3. Photoelectron Spectroscopy Analysis
The compound plays a role in the study of interactions between oxygen lone-pair orbitals of ether and α,β-unsaturated ketone functions. Such studies are crucial for understanding molecular interactions and bond formations (Röser et al., 1990).
4. Synthesis of C-alpha-galactosides
The compound is used in photoinduced electron transfer methods for generating derivatives, which are then applied in the synthesis of C-alpha-D-galactopyranosides of carbapentopyranoses (Cossy et al., 1995).
5. One-Pot Synthesis
It is involved in a simple and convenient one-pot synthesis process. This includes steps like thermodynamic methylation and epoxidation, useful in organic synthesis research (Selezneva et al., 2011).
6. Tandem Diels-Alder Additions
This compound undergoes successive Diels–Alder additions, enabling the preparation of a variety of polycyclic systems, including anthracyclinones. This is significant in the field of organic chemistry and drug synthesis (Vogel, 2007).
7. Gas Hydrate Promotion
The compound is investigated as a novel promoter for gas hydrates. Its role in improving the thermodynamic stability of hydrate systems is significant in both engineering and scientific research (Seol et al., 2020).
properties
IUPAC Name |
(1R,6S)-4,4,7,7-tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O2/c1-9(2)5-6-7(8(11)12-9)10(6,3)4/h6-7H,5H2,1-4H3/t6-,7-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAKBEOUVVTWXNF-BQBZGAKWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2C(C2(C)C)C(=O)O1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(C[C@H]2[C@H](C2(C)C)C(=O)O1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50930929 | |
Record name | 4,4,7,7-Tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50930929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
74411-65-7, 14087-70-8 | |
Record name | Chrysantellin B | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0074411657 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4,4,7,7-Tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50930929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structure of Chrysantellin B and where is it found?
A1: Chrysantellin B is a saponin found in the tropical plant Chrysanthellum procumbens Rich. Its structure consists of a triterpene aglycone called caulophyllogenin (3β,16α,23-trihydroxy-olean-12-en-28-oic acid) attached to a chain of sugar molecules. The specific sugar composition includes D-glucose, D-xylose, and L-rhamnose in a 1:2:2 ratio. [, ]
Q2: How was the structure of Chrysantellin B determined?
A2: Researchers used a combination of techniques to elucidate the structure of Chrysantellin B. These included mass spectrometry to determine the molecular weight and fragmentation pattern, as well as proton and 13C nuclear magnetic resonance (NMR) spectroscopy to analyze the arrangement of atoms and functional groups within the molecule. [, ]
Q3: What is the significance of identifying a new saponin like Chrysantellin B?
A3: The discovery of new saponins like Chrysantellin B is important because these compounds often exhibit diverse biological activities. Further research on Chrysantellin B could potentially reveal valuable properties relevant to medicine, agriculture, or other fields. [, ]
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